The Physicochemical and Synthetic Profile of 2-Methoxy-6-(trifluoromethoxy)aniline in Drug Discovery
The Physicochemical and Synthetic Profile of 2-Methoxy-6-(trifluoromethoxy)aniline in Drug Discovery
Executive Overview
In modern medicinal chemistry, the strategic incorporation of fluorinated moieties is a foundational technique for optimizing the pharmacokinetic and pharmacodynamic profiles of drug candidates[1]. 2-Methoxy-6-(trifluoromethoxy)aniline (CAS: 1261482-96-5) represents a highly specialized, di-ortho-substituted building block[2]. By flanking a primary amine with both an electron-donating methoxy (–OCH₃) group and a highly lipophilic, electron-withdrawing trifluoromethoxy (–OCF₃) group, this scaffold offers researchers a unique combination of steric shielding, altered basicity, and enhanced metabolic stability[3].
As a Senior Application Scientist, I have structured this technical guide to move beyond basic properties, detailing the mechanistic causality behind the compound's behavior and providing field-validated synthetic protocols for deploying this challenging, yet highly rewarding, scaffold in advanced drug discovery workflows.
Core Physicochemical Profiling
The unique substitution pattern of 2-Methoxy-6-(trifluoromethoxy)aniline dictates its physical behavior. The quantitative data below summarizes its core properties, which are critical for predicting its handling and reactivity during synthesis[2][4]:
| Property | Value | Scientific Implication |
| CAS Number | 1261482-96-5 | Unique identifier for procurement and regulatory tracking[2]. |
| Molecular Formula | C₈H₈F₃NO₂ | Indicates a highly functionalized low-molecular-weight fragment. |
| Molecular Weight | 207.15 g/mol | Ideal fragment size for lead optimization without inflating overall MW[2]. |
| Boiling Point | ~213.0 ± 35.0 °C | Suggests moderate volatility; requires care during solvent evaporation[4]. |
| Density | ~1.326 ± 0.06 g/cm³ | High density characteristic of polyfluorinated aromatic compounds[4]. |
| Predicted pKa | 2.39 ± 0.10 | Severely depressed basicity due to inductive and steric effects[4]. |
Mechanistic Analysis: Electronic and Steric Interplay
The utility of 2-Methoxy-6-(trifluoromethoxy)aniline stems from the profound electronic and steric causality governing its reactivity. Understanding these forces is essential for rational drug design:
-
Depressed Nucleophilicity (pKa Shift): Unsubstituted aniline possesses a pKa of ~4.6. The introduction of the –OCF₃ group exerts a powerful electron-withdrawing inductive effect (–I), pulling electron density away from the aromatic ring and the nitrogen lone pair[3]. Coupled with the –I effect of the methoxy oxygen, the basicity is severely depressed to a predicted pKa of 2.39[4]. This makes the amine a remarkably poor nucleophile, necessitating highly activated electrophiles during synthesis.
-
The "Super-Halogen" Effect & Lipophilicity: The –OCF₃ group acts as a pseudohalogen, imparting exceptional lipophilicity with a Hansch-Leo π value of +1.04[3]. This property is critical for improving the membrane permeability of the resulting drug candidate, facilitating the crossing of the blood-brain barrier (BBB) or cellular lipid bilayers[5].
-
Metabolic Shielding: Cytochrome P450 (CYP450) enzymes frequently metabolize anilines via ortho-hydroxylation. By fully substituting the 2- and 6-positions with robust, oxidatively stable ethers, this scaffold effectively blocks Phase I metabolic degradation, prolonging the biological half-life of the derivative[1][3].
Diagram 1: Electronic and steric interplay of 2-Methoxy-6-(trifluoromethoxy)aniline substituents.
Experimental Protocols: Overcoming Steric Hindrance in Amide Coupling
Protocol: Synthesis of N-(2-Methoxy-6-(trifluoromethoxy)phenyl)amides
Causality Check: We use oxalyl chloride to generate a highly reactive acyl chloride, bypassing the need for the sluggish nucleophilic attack on a standard activated ester.
Step 1: Electrophile Activation (Acyl Chloride Formation)
-
Dissolve the target carboxylic acid (1.0 eq) in anhydrous Dichloromethane (DCM) under a nitrogen atmosphere.
-
Add a catalytic amount of N,N-Dimethylformamide (DMF) (0.05 eq). Causality: DMF reacts with oxalyl chloride to form the active Vilsmeier-Haack intermediate, accelerating the chlorination.
-
Dropwise add Oxalyl Chloride (1.5 eq) at 0 °C. Stir for 2 hours at room temperature until gas evolution (CO and CO₂) ceases.
-
Concentrate the mixture in vacuo to remove excess oxalyl chloride, yielding the crude acyl chloride.
Step 2: Nucleophilic Addition
-
Re-dissolve the crude acyl chloride in anhydrous DCM.
-
In a separate flask, dissolve 2-Methoxy-6-(trifluoromethoxy)aniline (0.9 eq) and N,N-Diisopropylethylamine (DIPEA) (2.5 eq) in anhydrous DCM. Causality: DIPEA acts as an acid scavenger to neutralize the HCl byproduct, preventing the protonation of our weakly basic aniline.
-
Slowly transfer the acyl chloride solution to the aniline solution at 0 °C.
-
Heat the reaction to 40 °C (reflux in DCM) for 12-16 hours. Causality: The elevated temperature provides the kinetic energy required to overcome the massive steric barrier of the 2,6-disubstitution.
Step 3: Self-Validation & Workup
-
In-Process Control: Quench a 10 µL aliquot in methanol and analyze via LC-MS. The disappearance of the aniline mass (m/z 208[M+H]⁺) and appearance of the product mass validates the reaction.
-
If conversion is >95%, wash the organic layer sequentially with 1M HCl (to remove excess DIPEA), saturated NaHCO₃, and brine.
-
Dry over anhydrous Na₂SO₄, concentrate, and purify via flash column chromatography.
Diagram 2: Self-validating synthetic workflow for sterically hindered amide coupling.
Conclusion
2-Methoxy-6-(trifluoromethoxy)aniline is a highly specialized, sterically demanding building block. While its low pKa and crowded ortho positions present synthetic challenges, these exact features impart exceptional metabolic stability and lipophilicity to final drug candidates. By employing aggressive activation strategies and understanding the underlying electronic causality, researchers can successfully integrate this scaffold into novel therapeutics.
References
- Title: CAS 1261482-96-5 | Sigma-Aldrich Source: Sigma-Aldrich URL
- Title: 2-Methoxy-6-(trifluoromethoxy)
- Title: The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design Source: MDPI URL
- Title: Trifluoromethoxy group Source: Grokipedia URL
- Source: NIH (PMC)
Sources
- 1. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design [mdpi.com]
- 2. CAS 1261482-96-5 | Sigma-Aldrich [sigmaaldrich.com]
- 3. Trifluoromethoxy group â Grokipedia [grokipedia.com]
- 4. 2-Methoxy-6-(trifluoromethoxy)aniline | 1261482-96-5 [m.chemicalbook.com]
- 5. Trifluoromethyl ethers – synthesis and properties of an unusual substituent - PMC [pmc.ncbi.nlm.nih.gov]
